Cas no 2060051-08-1 (ethyl 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylate)

• Product Name: ethyl 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylate
• CAS No: 2060051-08-1
• MF: C₁₁H₁₃F₃N₂O₂
• MW: 262.228333234787
• MDL: MFCD30498498
• CID: 5222358
• PubChem ID: 125453739
• Update Time: 2025-10-21

ethyl 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-carboxylic acid, 5,6,7,8-tetrahydro-2-(trifluoromethyl)-, ethyl ester
• ethyl 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylate

• MDL： MFCD30498498
• Inchi： 1S/C11H13F3N2O2/c1-2-18-10(17)8-9(11(12,13)14)15-7-5-3-4-6-16(7)8/h2-6H2,1H3
• InChI Key： PIVQNRNHLCXYDS-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)(F)F)=C(C(OCC)=O)N1CCCC2

Additional information on ethyl 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylate

Professional Introduction to Ethyl 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylate (CAS No. 2060051-08-1)

Ethyl 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 2060051-08-1, belongs to a class of heterocyclic molecules that exhibit remarkable potential in medicinal chemistry. The structural features of this compound, particularly the presence of a trifluoromethyl group and an imidazo[1,2-apyridine] core, make it a compelling candidate for further exploration in drug discovery.

The trifluoromethyl group is a key functional moiety in many pharmacologically active agents due to its ability to modulate metabolic stability and binding affinity. In the context of Ethyl 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylate, this group is strategically positioned to influence the compound's interactions with biological targets. Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer agents, where the electron-withdrawing nature of the trifluoromethyl group can enhance binding efficacy.

The imidazo[1,2-apyridine] scaffold is another critical component of this compound that has been extensively studied for its pharmacological properties. This bicyclic system is known to exhibit broad-spectrum biological activity, making it a valuable scaffold for designing novel therapeutic agents. The fused ring system provides a unique three-dimensional structure that can interact favorably with biological targets such as enzymes and receptors. Moreover, the presence of multiple hydrogen bond donors and acceptors within the imidazo[1,2-apyridine] core enhances the compound's solubility and bioavailability.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Ethyl 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylate has emerged as a promising candidate in this area due to its unique structural features and demonstrated biological activity. Several studies have reported the synthesis and characterization of this compound, as well as its preliminary pharmacological evaluation.

The synthesis of Ethyl 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have made it possible to incorporate this functional group into complex molecular frameworks with greater ease.

Preliminary pharmacological studies on Ethyl 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylate have revealed promising results in several in vitro and in vivo models. The compound has demonstrated inhibitory activity against various enzymes and receptors associated with inflammatory diseases and cancer. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

The role of computational chemistry in the design and optimization of heterocyclic compounds like Ethyl 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylate cannot be overstated. Molecular modeling techniques have enabled researchers to predict the binding modes of this compound with biological targets with high accuracy. This has not only facilitated the rational design of analogs with improved potency but also provided insights into the structural determinants of its pharmacological activity.

The future prospects for Ethyl 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylate are vast and exciting. Further investigation into its mechanism of action and optimization for clinical development are warranted. Additionally，exploration into its potential applications in other therapeutic areas such as infectious diseases and neurodegenerative disorders could open up new avenues for research.

In conclusion，Ethyl 2-(trifluoromethyl)-5H，6 H，7 H，8 H -imidazo[1， 2 -a pyridine -3 -carboxy l ate (CAS No .2060051 -08 -1) is a structurally complex and biologically active compound with significant potential in pharmaceutical research。 Its unique combination of functional groups， particularly the < b > trif luoro methyl b > group ， makes it an attractive candidate for further exploration。 As our understanding of heterocyclic chemistry continues to evolve， compounds like Ethyl 2-(< b > trif luoro methyl b > ) -5 H ， 6 H ， 7 H ， 8 H -imidazo [1 ， 2 -a py rid ine -3 -car box y l ate ) are poised to play a crucial role in the development of novel therapeutic agents . p >